Cas no 1890374-67-0 (O-1-(thian-3-yl)ethylhydroxylamine)

• Product Name: O-1-(thian-3-yl)ethylhydroxylamine
• CAS No: 1890374-67-0
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6484018
• PubChem ID: 117104705
• Update Time: 2025-05-20

O-1-(thian-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(thian-3-yl)ethylhydroxylamine
• EN300-1728855
• O-[1-(thian-3-yl)ethyl]hydroxylamine
• 1890374-67-0

• Inchi： 1S/C7H15NOS/c1-6(9-8)7-3-2-4-10-5-7/h6-7H,2-5,8H2,1H3
• InChI Key： PKLHFNXAERZLNN-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)ON

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.6Ų

Additional information on O-1-(thian-3-yl)ethylhydroxylamine

Comprehensive Guide to O-1-(thian-3-yl)ethylhydroxylamine (CAS No. 1890374-67-0): Properties, Applications, and Market Insights

O-1-(thian-3-yl)ethylhydroxylamine (CAS No. 1890374-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique thian-3-yl and hydroxylamine functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The chemical structure of O-1-(thian-3-yl)ethylhydroxylamine features a thian ring, a six-membered heterocycle containing sulfur, which contributes to its stability and reactivity. The hydroxylamine moiety (-NHOH) enhances its versatility as a building block in organic synthesis. This combination makes it a valuable intermediate for developing novel compounds with potential therapeutic benefits. Recent studies highlight its utility in creating N-O bond-containing molecules, which are crucial in medicinal chemistry.

One of the most searched questions about O-1-(thian-3-yl)ethylhydroxylamine is its role in drug development. With the growing demand for innovative pharmaceuticals, this compound has been explored for its ability to modulate biological pathways. For instance, its derivatives have shown promise in targeting enzymes involved in inflammatory and neurodegenerative diseases. This aligns with the current trend of precision medicine and targeted therapies, making it a hot topic in research circles.

Another area of interest is the synthetic methodology for producing O-1-(thian-3-yl)ethylhydroxylamine. Researchers often search for efficient and scalable synthesis routes to meet industrial demands. Recent advancements in green chemistry have also spurred interest in eco-friendly preparation methods, reducing the use of hazardous reagents. This aligns with the global push toward sustainable chemical processes, a key concern for modern chemists.

The market for O-1-(thian-3-yl)ethylhydroxylamine is expanding, driven by its applications in pharmaceutical intermediates and agrochemicals. Companies specializing in fine chemicals are investing in its production to cater to the rising demand. Analysts predict steady growth, particularly in regions with robust pharmaceutical and R&D sectors. This compound's niche yet critical role ensures its relevance in the evolving chemical landscape.

In summary, O-1-(thian-3-yl)ethylhydroxylamine (CAS No. 1890374-67-0) is a compound of high scientific and industrial value. Its unique structure, coupled with its applications in drug discovery and sustainable chemistry, makes it a focal point for researchers. As the demand for innovative chemical solutions grows, this molecule is poised to play an even more significant role in the future.